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Compound of Interest

Compound Name: PD-166866

Cat. No.: B1684483 Get Quote

Technical Support Center: PD-166866
This guide provides researchers, scientists, and drug development professionals with detailed

information and troubleshooting advice for handling the fibroblast growth factor receptor 1

(FGFR1) inhibitor, PD-166866.

Frequently Asked Questions (FAQs)
Q1: What is PD-166866 and what is its mechanism of action?

PD-166866 is a potent, selective, and ATP-competitive small molecule inhibitor of the FGFR1

tyrosine kinase.[1][2] It functions by blocking the autophosphorylation of the FGFR1 receptor,

which in turn inhibits downstream signaling pathways, such as the phosphorylation of MAPK

(ERK 1/2).[2][3][4] PD-166866 is highly selective for FGFR1, showing minimal activity against

other tyrosine kinases like PDGFR, EGFR, c-Src, and the insulin receptor at concentrations up

to 50 µM.[1][3][4]
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Caption: Simplified FGFR1 signaling pathway and the inhibitory action of PD-166866.

Q2: What are the recommended solvents and solubility limits for PD-166866?
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PD-166866 is soluble in organic solvents like DMSO and DMF but is sparingly soluble in

ethanol and insoluble in water.[3][5] For cell culture experiments, it is critical to first dissolve the

compound in a high-purity, anhydrous organic solvent before diluting it into aqueous media.

Solubility Data Summary

Solvent Concentration Source(s) Notes

DMSO ~2 - 40 mg/mL [3][4][5]

Solubility can be

significantly reduced

by moisture-absorbing

DMSO. Use fresh,

anhydrous DMSO for

best results.[3][6]

DMF ~2 mg/mL [4][5] -

Ethanol ~0.1 - 4 mg/mL [3][4][5]

Sources report

conflicting data;

empirical testing is

recommended.

Water Insoluble [3] -

DMF:PBS (1:6, pH

7.2)
~0.14 mg/mL [4][5]

Illustrates the low

solubility in aqueous

buffers even with co-

solvent.

Q3: How should I store PD-166866 solid compound and stock solutions?

Proper storage is crucial to maintain the stability and activity of PD-166866.

Storage Recommendations
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Format
Storage
Temperature

Duration Source(s)
Key
Recommendati
ons

Solid (Powder) -20°C ≥ 3-4 years [3][4][5][6]

Keep vial tightly

sealed and

protected from

moisture.

In Solvent

(Stock)
-80°C 1-2 years [3][6]

Aliquot to avoid

repeated freeze-

thaw cycles.

In Solvent

(Stock)
-20°C 1 month [3][6]

Suitable for

shorter-term

storage.

Aqueous

Solution
N/A ≤ 1 day [5]

Not

recommended

for storage;

prepare fresh for

each experiment.

Experimental Protocols
Protocol: Preparation of PD-166866 Stock and Working Solutions

This protocol outlines the standard procedure for preparing a high-concentration stock solution

in DMSO and subsequently diluting it to a final working concentration in cell culture media.
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Start:
PD-166866 Solid

1. Equilibrate vial
to room temperature

before opening.

2. Add anhydrous DMSO
to desired concentration

(e.g., 10 mM).

3. Vortex/sonicate
until fully dissolved.

Solution must be clear.

Result:
Clear Stock Solution

4. Aliquot stock into
low-binding tubes.

Store at -80°C.

5. For working solution,
serially dilute in pre-warmed

cell culture media.

6. Mix thoroughly by
inverting/pipetting immediately

after dilution.

Result:
Final Working Solution
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Caption: Workflow for preparing PD-166866 stock and working solutions.
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Methodology:

Prepare Stock Solution:

Before opening, allow the vial of solid PD-166866 to equilibrate to room temperature for at

least 60 minutes to prevent condensation.[7]

Using sterile techniques, add the appropriate volume of fresh, anhydrous DMSO to the vial

to achieve the desired stock concentration (e.g., 10-20 mM).

Vortex and/or sonicate the solution gently until the solid is completely dissolved. Visually

inspect to ensure no particulates remain.

Dispense the stock solution into small, single-use aliquots in low-protein-binding tubes.

Store the aliquots at -80°C for long-term stability.[3][6]

Prepare Working Solution:

Thaw a single aliquot of the DMSO stock solution at room temperature.

Pre-warm the required volume of cell culture medium to 37°C.

Perform a serial dilution. For example, to reach a 10 µM final concentration from a 10 mM

stock, first, create an intermediate dilution (e.g., 1:100 in media to get 100 µM) and then a

final dilution (e.g., 1:10 in media to get 10 µM).

Crucially, add the inhibitor stock to the pre-warmed media and mix immediately and

thoroughly by gentle vortexing or pipetting. Do not add cold media to the concentrated

stock.

Use the final working solution immediately. Do not store aqueous dilutions.[5]

Troubleshooting Guide
Problem: My PD-166866 precipitated after I diluted the stock solution into my aqueous cell

culture medium.
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Precipitation is a common issue stemming from the low aqueous solubility of PD-166866.[5]

Follow this troubleshooting workflow to diagnose and resolve the problem.

Precipitate observed in
final working solution?

Was the final solvent
concentration >0.5%?

Was the stock solution
completely dissolved?

No

Solution:
Reduce final DMSO/DMF %
by using a higher stock conc.

Yes

Was the dilution performed
in pre-warmed (37°C) media?

Yes

Solution:
Ensure stock is clear.

Use fresh, anhydrous DMSO.

No

Was the final concentration
too high for the media used?

Yes

Solution:
Always add stock to

pre-warmed media and mix.

No

Solution:
Lower final concentration.

Consider media with serum,
as proteins can aid solubility.

Yes
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Caption: Troubleshooting flowchart for PD-166866 precipitation issues.

Detailed Troubleshooting Steps:

Check Final Solvent Concentration: The concentration of the organic solvent (e.g., DMSO) in

the final cell culture medium should typically be kept below 0.5% to avoid both compound

precipitation and solvent toxicity.[8] If your dilution scheme results in a higher percentage,

remake the stock solution at a higher concentration.

Verify Stock Solution Clarity: Before any dilution, ensure your DMSO stock solution is

perfectly clear and free of any visible particulates. If it is cloudy, the compound may not be

fully dissolved. This can be caused by using old or water-logged (hygroscopic) DMSO.[3][6]

Always use fresh, high-purity, anhydrous DMSO.

Control Dilution Temperature: Adding a concentrated stock solution (at room temperature) to

cold media can cause the compound to crash out of solution. Always add the stock to media

that has been pre-warmed to 37°C.

Assess Final Concentration: Even with proper technique, the final concentration of PD-
166866 may exceed its solubility limit in your specific cell culture medium. The presence of

serum can sometimes help stabilize small molecules.[9] If working in serum-free media, you

may need to determine the maximum soluble concentration empirically or lower the intended

final concentration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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